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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140

Essential Safety and Handling Guide for tert-
Butyl 7-bromoheptanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-Butyl 7-bromoheptanoate in a laboratory setting. The
information is targeted towards researchers, scientists, and drug development professionals to
ensure safe and compliant handling of this chemical.

Hazard Profile and Quantitative Data

tert-Butyl 7-bromoheptanoate is a chemical that requires careful handling due to its potential
hazards. It is known to cause skin and eye irritation and may cause respiratory irritation.[1] The
following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C11H21BrO2 [2]
Molecular Weight 265.19 g/mol [1][2]
Boiling Point 274.7 £ 23.0 °C at 760 mmHg [3]
Physical Form Liquid [3]
Purity =97% [2][3]
Relative Density 1.169 [3]
Storage Temperature Room temperature [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling tert-Butyl 7-bromoheptanoate. The
following table summarizes the required PPE.
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Protection Type

Required Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Must meet ANSI Z87.1
standards. A face shield should
be worn over goggles,
especially when there is a risk

of splashing.

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves are
suitable for incidental contact
but should be removed
immediately after exposure.
For more prolonged handling,
consider double-gloving or

using heavier-duty gloves.

Body Protection

Laboratory coat and long pants

A fully buttoned lab coat made
of cotton or other non-synthetic

material should be worn.

Foot Protection

Closed-toe, chemical-resistant

shoes

Shoes must cover the entire

foot to protect against spills.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood

If engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

may be necessary.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is essential for the safe handling and

disposal of tert-Butyl 7-bromoheptanoate.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of tert-Butyl 7-bromoheptanoate.
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Detailed Methodologies

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leaks.

o Confirm that the label on the container matches the product ordered.

e Log the material into your laboratory's chemical inventory system.

2. Storage:

e Store in a cool, dry, and well-ventilated area.[4]

o Keep the container tightly closed when not in use.[4]

o Store away from incompatible materials such as strong oxidizing agents and bases.
3. Handling:

 All handling of tert-Butyl 7-bromoheptanoate should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.
» Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[5]
e Wash hands thoroughly after handling.[4]
4. Spill Procedures:
» Small Spills:
o Alert others in the vicinity.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or
sand.
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o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[5]

o Clean the spill area with a suitable solvent, followed by washing with soap and water.
o Large Spills:

o Evacuate the immediate area.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.
5. Disposal Plan:

o Chemical Waste: All waste containing tert-Butyl 7-bromoheptanoate must be treated as
hazardous waste.

o Collect all residual chemical and contaminated materials in a clearly labeled, sealed, and
compatible waste container.

o The container must be labeled with "Hazardous Waste," the full chemical name, and the
appropriate hazard pictograms.

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.

o Empty Containers: Dispose of as unused product.[5]

» Waste Collection: Contact your institution's EHS office to arrange for the collection and
disposal of hazardous waste. Do not pour this chemical down the drain.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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